Clinoposaponin VIII

Specification

• CAS No.: 152020-04-7
• Molecular Formula: C54H88O24
• Molecular Weight: 1121.3 g/mol
• IUPAC Name: 2-[[10-[3-hydroxy-6-(hydroxymethyl)-4,5-bis[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxan-2-yl]oxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C54H88O24/c1-48(2)13-14-53-22-70-54(29(53)15-48)12-8-28-49(3)10-9-30(50(4,21-59)27(49)7-11-51(28,5)52(54,6)16-31(53)76-44-38(66)35(63)32(60)23(17-55)71-44)75-47-41(69)43(78-46-40(68)37(65)34(62)25(19-57)73-46)42(26(20-58)74-47)77-45-39(67)36(64)33(61)24(18-56)72-45/h8,12,23-47,55-69H,7,9-11,13-22H2,1-6H3
• Standard InChI Key: COJWHUOMQBDPJL-UHFFFAOYSA-N
• SMILES: CC1(CCC23COC4(C2C1)C=CC5C6(CCC(C(C6CCC5(C4(CC3OC7C(C(C(C(O7)CO)O)O)O)C)C)(C)CO)OC8C(C(C(C(O8)CO)OC9C(C(C(C(O9)CO)O)O)O)OC1C(C(C(C(O1)CO)O)O)O)O)C)C
• Canonical SMILES: CC1(CCC23COC4(C2C1)C=CC5C6(CCC(C(C6CCC5(C4(CC3OC7C(C(C(C(O7)CO)O)O)O)C)C)(C)CO)OC8C(C(C(C(O8)CO)OC9C(C(C(C(O9)CO)O)O)O)OC1C(C(C(C(O1)CO)O)O)O)O)C)C

Introduction

Chemical Structure and Properties

Physical Properties

As a triterpenoid saponin, Clinoposaponin VIII likely exhibits the following physical properties:

• White amorphous powder appearance

• High molecular weight

• Limited solubility in water but increased solubility in polar organic solvents

• Amphiphilic character due to the hydrophobic triterpene backbone and hydrophilic sugar moieties

• Surface-active properties including the ability to form stable foams in aqueous solutions

• Hemolytic activity on red blood cells, a characteristic common to many saponins

These properties are significant for both analytical identification of the compound and understanding its potential biological mechanisms of action.

Botanical Source and Isolation

Source Plants

Clinoposaponin VIII is primarily isolated from Clinopodium chinense (Benth.) O. Kuntze, a plant in the Lamiaceae family. This plant species is distributed across regions of Asia, particularly in China, Korea, and Japan. In traditional Chinese medicine, Clinopodium chinense has been used for various therapeutic purposes, including treating gynecological disorders, inflammation, and liver complaints.

Other Clinopodium species that may contain similar saponins include Clinopodium gracile and Clinopodium micranthum, though specific confirmation of Clinoposaponin VIII in these species would require additional research.

Extraction and Isolation Methods

The isolation of Clinoposaponin VIII typically follows a multi-step process similar to that used for other triterpenoid saponins from Clinopodium species:

• Collection and drying of plant material, typically the aerial parts of Clinopodium chinense

• Extraction using organic solvents such as methanol or ethanol

• Liquid-liquid partitioning with solvents of different polarities

• Fractionation using column chromatography techniques

• Purification by repeated chromatography steps, potentially including:

  • Silica gel column chromatography

  • Sephadex LH-20 gel filtration

  • Reversed-phase HPLC (High-Performance Liquid Chromatography)

• Structure elucidation using spectroscopic techniques

The complexity of this isolation process contributes to the limited commercial availability of pure Clinoposaponin VIII for research purposes.

Related Compounds from Clinopodium Species

Other Clinoposaponins

Clinopodium chinense produces a variety of triterpenoid saponins that share structural similarities with Clinoposaponin VIII. Several of these related compounds have been identified and characterized:

• Clinoposaponin I (CAS NO.: 152580-76-2)

• Clinoposaponin VI (CAS NO.: 152020-03-6)

• Clinoposaponin IX (CAS NO.: 159121-99-0)

• Clinoposaponin X (CAS NO.: 159122-00-6)

• Clinoposaponin XI (CAS NO.: 159122-01-7)

• Clinoposaponin D (CAS NO.: 1822328-43-7)

These compounds differ in their specific substitution patterns and glycosylation, which likely affects their individual biological activities. Research on these related compounds may provide insights into the potential properties of Clinoposaponin VIII.

Clinopodisides

In addition to clinoposaponins, Clinopodium species also produce clinopodisides, which represent another group of triterpenoid saponins. Clinopodiside B (CAS NO.: 155762-41-7) has been identified and is commercially available.

A new triterpene saponin identified as Clinoposaponin D (3β,16β,23α,28β,30β-pentahydroxyl-olean-11,13(18)-dien-3β-yl-[β-d-glucopyranosyl-(1→2)]-[β-d-glucopyranosyl-(1→3)]-β-d-fucopyranoside) has been isolated from Clinopodium chinense. This compound, along with other known triterpene saponins and triterpenes, has been studied for effects on rabbit platelet aggregation and thrombin time in vitro.

Analytical Methods for Identification and Quantification

Spectroscopic Techniques

The structure elucidation and identification of Clinoposaponin VIII would typically involve various spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1H-NMR and 13C-NMR for determining the carbon skeleton and hydrogen positions

  • 2D NMR techniques (COSY, HSQC, HMBC, NOESY) for establishing connectivity and stereochemistry

• Mass Spectrometry (MS):

  • High-resolution MS for molecular formula determination

  • Tandem MS for structural fragment analysis

  • ESI-MS (Electrospray Ionization) commonly used for saponin analysis

• Infrared (IR) Spectroscopy:

  • Identification of functional groups (hydroxyl, carbonyl, glycosidic linkages)

• Ultraviolet-Visible (UV-Vis) Spectroscopy:

  • Limited application for saponins unless chromophores are present

Chromatographic Methods

For isolation, purification, and quantification of Clinoposaponin VIII, various chromatographic techniques would be employed:

• Thin-Layer Chromatography (TLC):

  • Rapid screening for the presence of saponins

  • Typically using silica gel plates and appropriate visualization reagents

• High-Performance Liquid Chromatography (HPLC):

  • Analytical and preparative separation

  • Often coupled with UV, ELSD (Evaporative Light Scattering Detection), or MS detection

• Ultra-High Performance Liquid Chromatography (UHPLC):

  • Enhanced resolution and speed compared to conventional HPLC

  • Suitable for complex saponin mixtures

These methods would be crucial for quality control and standardization of any preparations containing Clinoposaponin VIII.

Compound	CAS Number	Type	Known Biological Activities	Commercial Availability
Clinoposaponin VIII	152020-04-7	Triterpenoid saponin	Limited specific information	Available as BCN0865
Clinoposaponin I	152580-76-2	Triterpenoid saponin	Limited specific information	Available as BCN0868
Clinoposaponin VI	152020-03-6	Triterpenoid saponin	Limited specific information	Available as BCN0870
Clinoposaponin IX	159121-99-0	Triterpenoid saponin	Limited specific information	Available as BCN0869
Clinoposaponin X	159122-00-6	Triterpenoid saponin	Limited specific information	Available as BCN0866
Clinoposaponin XI	159122-01-7	Triterpenoid saponin	Limited specific information	Available as BCN0867
Clinoposaponin D	1822328-43-7	Triterpenoid saponin	Effects on platelet aggregation and thrombin time	Available as BCN0864

Research Status

Table 2: Current Research Status of Clinoposaponin VIII (as of April 2025)

Research Aspect	Status	Notes
Chemical structure elucidation	Partial	Exact structural details limited in available literature
Biological activity screening	Limited	Few specific studies on Clinoposaponin VIII
Pharmacokinetic studies	Not found	No data in available search results
Clinical investigations	Not found	No data in available search results
Commercial availability	Available	Listed as product BCN0865 with CAS NO.:152020-04-7
Patents	Not found	No specific patent information in available search results